Cas no 37038-64-5 ((2,6-dichlorophenyl) 4-chlorobenzoate)

(2,6-dichlorophenyl) 4-chlorobenzoate structure
37038-64-5 structure
Product Name:(2,6-dichlorophenyl) 4-chlorobenzoate
CAS No:37038-64-5
MF:C13H7Cl3O2
MW:301.55248093605
CID:921912
PubChem ID:260763
Update Time:2025-04-19

(2,6-dichlorophenyl) 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • (2,6-dichlorophenyl) 4-chlorobenzoate
    • 2,6-dichlorophenyl 4-chlorobenzoate
    • AC1L63TG
    • AC1Q3RRH
    • AR-1D4846
    • CTK4H7596
    • NCIOpen2_009989
    • NSC92443
    • NSC-92443
    • 37038-64-5
    • DTXSID60293810
    • Inchi: 1S/C13H7Cl3O2/c14-9-6-4-8(5-7-9)13(17)18-12-10(15)2-1-3-11(12)16/h1-7H
    • InChI Key: JRHDIFWNXNKQAU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1OC(C1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

  • Exact Mass: 299.95131
  • Monoisotopic Mass: 299.951163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 4.86600
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